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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 4-Bromo-2-fluorobenzaldehyde (CAS
No: 57848-46-1). The information is compiled from safety data sheets (SDS) and chemical
databases to ensure a thorough understanding of its potential hazards.

GHS Hazard Classification

4-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance according to GHS
guidelines. The primary hazards are related to its irritant properties.

Signal Word:Warning[1][2][3][4][5][6]
GHS Pictogram:

walt text

Hazard Statements:
e H315: Causes skin irritation.[1][2][3][4][5][6]
e H319: Causes serious eye irritation.[1][2][3][4][5][6]

o H335: May cause respiratory irritation.[1][2][4][5][6]
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Precautionary Statements: A comprehensive list of precautionary statements is provided in the

safety data sheets. Key recommendations include:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/eye protection/face protection).[1][2][4][6]

o Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P319 (Get medical help if you feel unwell).[1][2][6]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[1][2][6]

e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][6]

Quantitative Toxicological Data

Publicly available quantitative toxicological data for 4-Bromo-2-fluorobenzaldehyde is limited.

Safety data sheets consistently report that data for acute toxicity (oral, dermal, inhalation) is not

available.

Toxicological

. Value Species Reference
Endpoint
Acute Oral Toxicity ,
No data available [2]
(LD50)
Acute Dermal Toxicity .
No data available [2]
(LD50)
Acute Inhalation .
No data available [2]

Toxicity (LC50)

The absence of this data in public literature suggests that either the studies have not been

performed or the results are proprietary.
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Experimental Protocols for Hazard Determination

While specific experimental reports for 4-Bromo-2-fluorobenzaldehyde are not publicly
available, the GHS classifications for skin and eye irritation are typically determined using
standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Skin Irritation Testing (OECD Test Guideline 439: In Vitro
Skin Irritation: Reconstructed Human Epidermis Test
Method)

This in vitro method is a preferred alternative to traditional animal testing for assessing skin
irritation potential.

Methodology:

o Test System: A three-dimensional reconstructed human epidermis (RhE) model, which
mimics the biochemical and physiological properties of the upper layers of human skin, is
used.

o Application: The test substance (4-Bromo-2-fluorobenzaldehyde) is applied topically to the
surface of the RhE tissue.

o Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.qg.,
60 minutes), after which it is rinsed and incubated for a further period (e.g., 42 hours) to
allow for the development of cytotoxic effects.

 Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly
the MTT assay. In this assay, the vital dye MTT is converted by mitochondrial enzymes in
viable cells into a blue formazan salt. The amount of formazan produced is proportional to
the percentage of viable cells.

o Classification: A substance is identified as a skin irritant (Category 2) if the mean tissue
viability is reduced below a defined threshold (typically < 50%) compared to negative
controls.
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Serious Eye Irritation Testing (Based on OECD Test
Guideline 492: Reconstructed human Cornea-like
Epithelium (RhCE) test method)

Similar to skin irritation testing, in vitro methods are the preferred approach for determining eye
irritation potential.

Methodology:

Test System: A reconstructed human cornea-like epithelium (RhCE) model is utilized.

o Application and Exposure: The test chemical is applied to the epithelial surface of the cornea
model for a specified duration.

o Endpoint Measurement: After exposure and a post-treatment incubation period, tissue
viability is assessed, typically using the MTT assay.

o Classification: The degree of eye irritation is determined by the reduction in tissue viability. A
significant reduction in viability leads to a classification of "serious eye irritation" (Category
2).

GHS Classification Workflow for 4-Bromo-2-
fluorobenzaldehyde

The following diagram illustrates the logical workflow for the GHS hazard classification of 4-
Bromo-2-fluorobenzaldehyde based on the available data.
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Caption: GHS Hazard Classification Workflow for 4-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [GHS Hazard Classification of 4-Bromo-2-
fluorobenzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134337#ghs-hazard-classification-for-4-bromo-2-
fluorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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